Cas no 66898-23-5 (4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide)
4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide
- CS-0235571
- EN300-15870
- 4-FLUORO-N-(PROP-2-EN-1-YL)BENZENESULFONAMIDE
- 66898-23-5
- Z45529923
- AKOS001043481
- 4-fluoro-N-prop-2-enylbenzenesulfonamide
-
- Inchi: 1S/C9H10FNO2S/c1-2-7-11-14(12,13)9-5-3-8(10)4-6-9/h2-6,11H,1,7H2
- InChI Key: JTNIGIRUNVSLMQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)F)(NCC=C)(=O)=O
Computed Properties
- Exact Mass: 215.04162790Da
- Monoisotopic Mass: 215.04162790Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 309.4±52.0 °C at 760 mmHg
- Flash Point: 140.9±30.7 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F594093-50mg |
4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide |
66898-23-5 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | F594093-100mg |
4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide |
66898-23-5 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F594093-500mg |
4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide |
66898-23-5 | 500mg |
$ 340.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306241-50mg |
4-Fluoro-n-(prop-2-en-1-yl)benzene-1-sulfonamide |
66898-23-5 | 95% | 50mg |
¥1728.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306241-100mg |
4-Fluoro-n-(prop-2-en-1-yl)benzene-1-sulfonamide |
66898-23-5 | 95% | 100mg |
¥1663.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306241-250mg |
4-Fluoro-n-(prop-2-en-1-yl)benzene-1-sulfonamide |
66898-23-5 | 95% | 250mg |
¥2318.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306241-500mg |
4-Fluoro-n-(prop-2-en-1-yl)benzene-1-sulfonamide |
66898-23-5 | 95% | 500mg |
¥3775.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306241-1g |
4-Fluoro-n-(prop-2-en-1-yl)benzene-1-sulfonamide |
66898-23-5 | 95% | 1g |
¥5529.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306241-2.5g |
4-Fluoro-n-(prop-2-en-1-yl)benzene-1-sulfonamide |
66898-23-5 | 95% | 2.5g |
¥10860.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306241-5g |
4-Fluoro-n-(prop-2-en-1-yl)benzene-1-sulfonamide |
66898-23-5 | 95% | 5g |
¥20055.00 | 2024-05-04 |
4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide
Recent Advances in the Study of 4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide (CAS: 66898-23-5)
4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide (CAS: 66898-23-5) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its fluoro-substituted benzene ring and allyl sulfonamide moiety, has been explored for its biological activity, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its therapeutic potential.
A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of 4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide and its analogs, highlighting their inhibitory effects on carbonic anhydrase isoforms. The researchers employed a combination of computational docking and kinetic assays to demonstrate that this compound exhibits selective inhibition of CA IX, an enzyme overexpressed in hypoxic tumor environments. The study suggests that further structural modifications could enhance its specificity and pharmacokinetic properties for anticancer applications.
In addition to its role in enzyme inhibition, 4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide has been investigated for its antimicrobial properties. A recent preprint on bioRxiv detailed its efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings position it as a promising scaffold for developing novel antibiotics.
Another area of active research involves the use of 4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide as a building block in polymer chemistry. A 2024 study in ACS Applied Materials & Interfaces demonstrated its incorporation into functionalized hydrogels for controlled drug release. The allyl group enables cross-linking via thiol-ene click chemistry, offering tunable mechanical properties and degradation rates. This application underscores the compound's versatility beyond traditional small-molecule therapeutics.
Despite these advances, challenges remain in optimizing the bioavailability and toxicity profile of 4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide. Ongoing structure-activity relationship (SAR) studies aim to address these limitations while exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation. The compound's unique chemical features continue to inspire innovative research across multiple disciplines in chemical biology and pharmaceutical sciences.
66898-23-5 (4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)